Cas no 1804184-45-9 (1-Bromo-3-(5-(bromomethyl)-2-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-(bromomethyl)-2-fluorophenyl)propan-2-one
• CAS No: 1804184-45-9
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4974290
• Update Time: 2025-06-08

1-Bromo-3-(5-(bromomethyl)-2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-(bromomethyl)-2-fluorophenyl)propan-2-one

• Inchi： 1S/C10H9Br2FO/c11-5-7-1-2-10(13)8(3-7)4-9(14)6-12/h1-3H,4-6H2
• InChI Key： GNAWXNGJSXHQKI-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(=C1)CC(CBr)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(5-(bromomethyl)-2-fluorophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(5-(bromomethyl)-2-fluorophenyl)propan-2-one (CAS No. 1804184-45-9)

The compound 1-Bromo-3-(5-(bromomethyl)-2-fluorophenyl)propan-2-one, identified by its CAS No. 1804184-45-9, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring both bromomethyl and fluorophenyl functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of targeted drug delivery and sustainable agriculture.

In recent years, the demand for halogenated aromatic compounds like 1-Bromo-3-(5-(bromomethyl)-2-fluorophenyl)propan-2-one has surged, driven by advancements in green chemistry and catalysis. This compound's electrophilic properties enable it to participate in cross-coupling reactions, a hot topic in modern organic synthesis. Users searching for "brominated ketone derivatives" or "fluorophenyl intermediates" will find this compound highly relevant, as it aligns with trends in precision medicine and biodegradable agrochemicals.

The synthesis of 1-Bromo-3-(5-(bromomethyl)-2-fluorophenyl)propan-2-one typically involves multi-step protocols, including Friedel-Crafts acylation and halogenation. Its molecular weight and lipophilicity make it suitable for drug discovery applications, particularly in modulating enzyme inhibition. Recent studies highlight its potential in addressing challenges like antibiotic resistance and crop protection, topics frequently queried in scientific databases.

From an industrial perspective, this compound's stability under ambient conditions and solubility in organic solvents facilitate scalable production. Innovations in flow chemistry have further optimized its synthesis, reducing waste—a key concern for environmentally conscious researchers. Searches for "sustainable bromination methods" or "high-yield fluorophenyl synthesis" often intersect with discussions about this molecule.

Analytical characterization of CAS No. 1804184-45-9 employs techniques like NMR spectroscopy and mass spectrometry, ensuring purity for critical applications. Its regioselectivity in reactions is particularly valued in constructing complex heterocycles, a growing area in material science. As interest in bio-based chemicals rises, this compound's versatility positions it as a candidate for renewable polymer development.

In conclusion, 1-Bromo-3-(5-(bromomethyl)-2-fluorophenyl)propan-2-one represents a convergence of cutting-edge chemistry and real-world applications. Its relevance to trending topics like personalized therapeutics and circular economy ensures continued attention from both academic and industrial communities. Future research may explore its derivatives for next-generation electronic materials or biocatalysts, further expanding its impact.